
Application Notes: The Role of Sodium
Metaborate in Borosilicate Glass Manufacturing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987 Get Quote

Abstract
Sodium metaborate (NaBO₂) serves as a crucial raw material in the manufacturing of specific

types of borosilicate glass. It acts as a source for both sodium oxide (Na₂O) and boron trioxide

(B₂O₃), which are fundamental components that define the properties of the final glass product.

[1][2][3] The addition of Na₂O acts as a flux, lowering the melting temperature of the silica sand,

thereby reducing energy consumption and making the glass easier to work with.[4][5][6]

Concurrently, B₂O₃ is the key constituent that imparts the characteristic low coefficient of

thermal expansion (CTE), making borosilicate glass highly resistant to thermal shock.[1][7][8]

This application note details the function of sodium metaborate, its effects on glass properties,

and provides a foundational protocol for laboratory-scale synthesis.

Introduction to Borosilicate Glass
Borosilicate glass is a specialized type of glass renowned for its superior thermal and chemical

resistance.[1][7] A typical low-expansion borosilicate glass composition includes approximately

80% silica (SiO₂), 13% boron trioxide (B₂O₃), 4% sodium oxide (Na₂O), and 2-3% aluminum

oxide (Al₂O₃).[1][2] This composition results in a very low coefficient of thermal expansion

(CTE), around 3.3 x 10⁻⁶ K⁻¹, which allows the glass to withstand rapid and significant

temperature changes without fracturing.[1][7] Its durability and chemical stability make it the

material of choice for laboratory glassware, pharmaceutical packaging, and high-intensity

lighting.[1][5][9]
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Sodium metaborate (NaBO₂) is an anhydrous salt that provides both a fluxing agent (Na₂O)

and a primary glass network former (B₂O₃) in a single compound.

Fluxing Action: The sodium oxide component breaks down the strong silicon-oxygen (Si-O)

bonds in the silica network.[10] This action depolymerizes the amorphous silicate lattice,

which significantly lowers the viscosity and melting temperature of the batch mixture from

over 1700°C to a more manageable 1400-1600°C.[4][6] This reduces the energy required for

production and makes the molten glass more workable.[6][11]

Network Forming: The boron trioxide component integrates into the silica network. Boron

atoms can exist in either a trigonal [BO₃] or tetrahedral [BO₄] coordination. The presence of

alkali oxides like Na₂O encourages the formation of [BO₄] tetrahedra, which strengthens the

glass network.[12] This unique structural role of boron is responsible for the glass's low

thermal expansion.[8]

Quantitative Effects on Glass Properties
The ratio of Na₂O to B₂O₃, along with their total concentration, critically influences the final

properties of the borosilicate glass. While specific data for direct sodium metaborate addition is

proprietary to manufacturers, the effects of its constituent oxides are well-documented.

Property
Effect of Increasing
Na₂O

Effect of Increasing
B₂O₃

Typical Value (Type
3.3)

Melting Temperature Decreases[6]
Decreases (acts as a

flux)[8][13]
~1650°C[1]

Viscosity at High

Temp.
Decreases[6] Decreases[14]

High (relative to soda-

lime)

Coefficient of Thermal

Expansion (CTE)
Increases

Generally Decreases

(up to ~13%)[8][14]
3.3 x 10⁻⁶ K⁻¹[7]

Chemical Durability
Decreases (with high

concentration)

Increases, then

decreases if >15%[1]

[14]

High (Resists most

acids)[15]

Softening Point Decreases Decreases[14] 820°C[1][7]
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Table 1: Influence of constituent oxides from sodium metaborate on key borosilicate glass

properties.

Protocols for Laboratory-Scale Borosilicate Glass
Synthesis
This section outlines a general methodology for producing a small batch of borosilicate glass in

a laboratory setting. Safety Precaution: This process involves extremely high temperatures and

requires appropriate personal protective equipment (PPE), including heat-resistant gloves,

apron, and full-face protection.

Materials and Equipment
Raw Materials: High-purity silica sand (SiO₂), Sodium Metaborate (NaBO₂), Aluminum Oxide

(Al₂O₃).

Equipment: High-temperature furnace (capable of reaching 1600°C), Platinum or high-purity

ceramic crucible, long-handled tongs, insulated gloves, annealing oven, graphite mold

(optional), laboratory balance, agate mortar and pestle.

Experimental Protocol
Composition Calculation: Calculate the weight of each raw material required to achieve the

target oxide composition. For a standard 3.3 expansion borosilicate glass, the target is

approximately 80% SiO₂, 13% B₂O₃, 4% Na₂O, and 3% Al₂O₃.

Batching and Mixing:

Accurately weigh each component.

Thoroughly mix the powders in an agate mortar and pestle to ensure a homogenous

mixture. Inadequate mixing can lead to defects in the final glass.[16]

Melting:

Transfer the mixed batch into the crucible.

Place the crucible in the high-temperature furnace.
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Heating Schedule:

Ramp up to 800°C over 2 hours to allow for calcination and gas release.

Ramp up to 1550-1600°C over 4-5 hours.[4]

Hold at the peak temperature for 4-6 hours. This "fining" stage allows bubbles to escape

from the molten glass.[16]

Forming:

Carefully remove the crucible from the furnace using long-handled tongs.

Pour the molten glass into a pre-heated graphite mold or onto a steel plate. Work quickly

as the glass will cool rapidly.

Annealing:

Immediately transfer the formed glass into an annealing oven pre-heated to the annealing

point (approx. 565°C for 3.3 borosilicate glass).[7]

Hold at the annealing temperature for 1-2 hours to relieve internal stresses.

Slowly cool the glass to room temperature over several hours. The cooling rate depends

on the thickness of the glass piece. This controlled cooling is critical to prevent cracking

from thermal stress.[4][16]

Characterization
Thermal Properties: Use a dilatometer to measure the Coefficient of Thermal Expansion

(CTE).

Chemical Durability: Test hydrolytic resistance by subjecting the glass to standardized tests

(e.g., USP Type 1, ASTM E438).[7]

Optical Properties: Assess transparency and clarity. Borosilicate glass should be clear and

colorless with no visible defects.[15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.munanglass.com/news_detail/How_to_produce_borosilicate_glass.html
https://www.eoglassware.com/news/production-process-of-borosilicate-glass-68697210.html
https://www.borosilscientific.com/a-comprehensive-guide-to-borosilicate-glass-understanding-types-composition-and-properties/
https://www.munanglass.com/news_detail/How_to_produce_borosilicate_glass.html
https://www.eoglassware.com/news/production-process-of-borosilicate-glass-68697210.html
https://www.borosilscientific.com/a-comprehensive-guide-to-borosilicate-glass-understanding-types-composition-and-properties/
https://sigmaglassindia.com/borosilicate-glass-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Chemical Role of Sodium Metaborate
The following diagram illustrates the dual function of sodium metaborate as both a flux and a

network former in the glass melt.
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Click to download full resolution via product page

Diagram 1: Role of Sodium Metaborate in the glass melt.

Experimental Workflow for Glass Synthesis
This flowchart outlines the key steps in the laboratory-scale production of borosilicate glass.
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Diagram 2: Experimental workflow for borosilicate glass synthesis.

Property Dependencies on Composition
This diagram shows the logical relationships between adding sodium and boron oxides and the

resulting changes in key glass properties.
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Diagram 3: Relationship between composition and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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